Cas no 117833-71-3 (1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI))

117833-71-3 structure
Product Name:1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI)
CAS No:117833-71-3
Molecular Formula:C41H53N5O12
Molecular Weight:807.88582
CID:143437
PubChem ID:453417
1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) Properties
Names and Identifiers
-
- [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxan-2-yl]methyl (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methy
- DTXSID10922562
- L-Leucine, N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-, 6-ester with phenylmethyl b-D-glucopyranoside
- Benzyl 6-O-[14-amino-5-benzyl-4,7,10,13-tetrahydroxy-15-(4-hydroxyphenyl)-2-(2-methylpropyl)-3,6,9,12-tetraazapentadeca-3,6,9,12-tetraenoyl]hexopyranoside
- 117833-71-3
- 1-5-b-Neoendorphin (human), 6-ester with phenylmethyl b-D-glucopyranoside
- L-Leucine, N-[N-[N-(N-L-tyrosylglycyl)glycyl]-L-phenylalanyl]-, 6-ester with phenylmethyl b-D-glucopyranoside
-
- InChIKey: ODBVLKRQCUWPLB-WGQNIUCJSA-N
- Inchi: InChI=1S/C41H53N5O12/c1-24(2)17-31(40(55)56-23-32-35(50)36(51)37(52)41(58-32)57-22-27-11-7-4-8-12-27)46-39(54)30(19-25-9-5-3-6-10-25)45-34(49)21-43-33(48)20-44-38(53)29(42)18-26-13-15-28(47)16-14-26/h3-16,24,29-32,35-37,41,47,50-52H,17-23,42H2,1-2H3,(H,43,48)(H,44,53)(H,45,49)(H,46,54)/t29-,30-,31-,32+,35+,36-,37+,41+/m0/s1
- SMILES: O=C(NCC(N[C@H](C(N[C@H](C(OC[C@H]1O[C@@H](OCC2=CC=CC=C2)[C@H](O)[C@@H](O)[C@@H]1O)=O)CC(C)C)=O)CC1=CC=CC=C1)=O)CNC([C@H](CC1=CC=C(O)C=C1)N)=O
Computed Properties
- Exact Mass: 807.36929
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 13
- Rotatable Bond Count: 21
- Monoisotopic Mass: 807.369
- Heavy Atom Count: 58
- Complexity: 1300
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.3
- Topological Polar Surface Area: 268Ų
Experimental Properties
- PSA: 268.1
- Refractive Index: 1.631
- Boiling Point: 1120.1°C at 760 mmHg
- Flash Point: 631.2°C
- Density: 1.36
1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) Related Literature
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Qingsong Jiang,Xiguang Liu,Weili Wang,Yiwen Chen,Mingwu Yu Org. Biomol. Chem., 2023,21, 1744-1754
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Umapada Pal,Chang Woo Kim,Kyujoon Lee,Myung-Hwa Jung,Young Soo Kang Nanoscale, 2011,3, 4962-4965
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Young Soo Yun,Jinyong Shim,Yongsug Tak,Hyoung-Joon Jin RSC Adv., 2012,2, 4353-4358
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Anne-Laure Biance,Sylvie Cohen-Addad,Reinhard Höhler Soft Matter, 2009,5, 4672-4679
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5. Front cover
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N. G. Chavez Soria,D. S. Aga,G. E. Atilla-Gokcumen Mol. Omics, 2019,15, 30-38
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Salma Merhebi,Franco Centurion,Roozbeh Abbasi,Chengchen Zhang,Jake Ireland,Joanna M. Biazik,Mohannad Mayyas,Jiong Yang,Maedehsadat Mousavi,Jianbo Tang,Wanjie Xie J. Mater. Chem. B, 2023,11, 3941-3950
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Renfu Li,Caiping Liu,Feilong Jiang Nanoscale, 2018,10, 9353-9359
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Hao Li,Changhyeon Yoo,Tae-Jun Ko,Jung Han Kim Mater. Adv., 2022,3, 1401-1414
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